Isoliquiritigenin 4'-methyl ether

• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol
• InChI: InChI=1S/C16H14O4/c1-20-13-7-8-14(16(19)10-13)15(18)9-4-11-2-5-12(17)6-3-11/h2-10,17,19H,1H3/b9-4+
• InChIKey: MOESXQFGHNEYAH-RUDMXATFSA-N

Isoliquiritigenin 4′-Methyl Ether: Chalcone Identity, Structural Baseline, and Procurement Rationale

Isoliquiritigenin 4′-methyl ether (4,2′-dihydroxy-4′-methoxychalcone; CAS 63529-06-6) is a naturally occurring 2′-hydroxychalcone found in Glycyrrhiza glabra, Caesalpinia pulcherrima, and Terminalia fagifolia [1][2]. It is the 4′-O-methylated derivative of isoliquiritigenin (2′,4,4′-trihydroxychalcone), possessing a methoxy substitution on the acetophenone A-ring that reduces the hydrogen-bond donor count from three to two [3]. This single methyl modification produces quantifiable shifts in enzyme inhibition potency, molecular docking behavior, and physicochemical properties compared to its parent chalcone and close positional analogs—making chemical identity verification (e.g., CAS 63529-06-6, ≥98% purity specification) and positional isomer differentiation critical for reproducible pharmacological studies .

1

Chalcone scaffold with defined O-methylation: 4′-O-methylated 2′-hydroxychalcone derivative enables consistent enzyme inhibition and docking studies; positional isomer identity (CAS 63529-06-6) is critical for reproducible pharmacology.

2

Reported glucosidase and cytotoxicity profiling fit: Supports alpha-glucosidase inhibitor screening cascades and cancer cell-model endpoint review; O-methylation context distinguishes activity from non-methylated analogs.

3

Physicochemical differentiation from parent isoliquiritigenin: Lower H-bond donor count (2 vs 3) and reduced TPSA may support membrane permeability review; useful for metabolic stability and exposure-model research.

• [1] Garcez, F.R.; Garcez, W.S.; Santana, A.L.B.D.; Alves, M.M.; Matos, M.F.C.; Scaliante, A.M. Bioactive Flavonoids and Triterpenes from Terminalia fagifolia (Combretaceae). J. Braz. Chem. Soc. 2006, 17(7), 1223–1228. View Source
• [2] Dej-Adisai, S.; Rais, I.R.; Pitakbut, T.; Wattanapiromsakul, C. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. Molecules 2021, 26(19), 5970. View Source
• [3] NP-MRD. NP-Card for Isoliquiritigenin 4′-methyl ether (NP0054635). Natural Products Magnetic Resonance Database. View Source

Why Isoliquiritigenin 4′-Methyl Ether Cannot Be Substituted by the Parent Chalcone or Positional Isomers

Chalcone derivatives with identical molecular formulae can exhibit dramatically divergent biological activity depending on methylation position. The 4′-methyl ether (4,2′-dihydroxy-4′-methoxychalcone) differs from the 4-methyl ether positional isomer (2′,4′-dihydroxy-4-methoxychalcone) solely in the ring location of the methoxy group; yet the latter demonstrates distinct binding profiles at entirely different targets (e.g., rat lens aldose reductase, IC₅₀ = 930 nM) [1], while the 4′-methyl ether exhibits alpha-glucosidase inhibition with a 5.8-fold potency advantage over the trihydroxylated analog 3,2′,4′-trihydroxy-4-methoxychalcone [2]. Compared to the parent isoliquiritigenin (2′,4,4′-trihydroxychalcone), the 4′-methyl ether has one fewer H-bond donor, altering membrane permeability and metabolic susceptibility [3]. Generic sourcing of an unspecified “isoliquiritigenin methyl ether” or reliance on the parent chalcone as a surrogate will lead to non-reproducible activity data, as even the number and position of hydroxyl versus methoxy substituents on the chalcone scaffold inversely correlate with glucosidase inhibitory potency [2].

Positional isomer mismatch: 4′-methyl vs 4-methyl chalcone The methoxy position shifts enzyme target profiles (e.g., aldose reductase vs glucosidase); a generic “isoliquiritigenin methyl ether” may not reproduce target-specific inhibition data.

Parent chalcone (2′,4,4′-trihydroxychalcone) not directly interchangeable One additional H-bond donor and higher TPSA alter permeability and metabolic susceptibility; reported alpha-glucosidase potency ranking differs substantially between methylated and trihydroxy analogs.

SAR context: hydroxyl/methoxy count inversely correlates with glucosidase inhibition Adding hydroxyls on ring B can reduce inhibitory response in tested set; relying on trihydroxy or generic chalcone sourcing may shift assay outcomes.

• [1] BindingDB. BDBM50213034: 2′,4′-Dihydroxy-4-methoxychalcone—Rat Lens Aldose Reductase IC₅₀ = 930 nM. BindingDB Entry 50213034. View Source
• [2] Dej-Adisai, S.; Rais, I.R.; Pitakbut, T.; Wattanapiromsakul, C. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. Molecules 2021, 26(19), 5970. View Source
• [3] NP-MRD. NP-Card for Isoliquiritigenin 4′-methyl ether (NP0054635): H-Bond Donor Count = 2.0; Topological Polar Surface Area = 66.8 Ų. View Source

Isoliquiritigenin 4′-Methyl Ether: Quantitative Evidence of Differential Activity Versus Closest Analogs

Alpha-Glucosidase Inhibition: 5.8-Fold Superiority over 3,2′,4′-Trihydroxy-4-methoxychalcone

In a direct head-to-head alpha-glucosidase inhibitory assay using compounds co-isolated from Bauhinia pulla, 4-methyl ether isoliquiritigenin (compound 7, IC₅₀ = 220.05 µg/mL) exhibited approximately 5.8-fold more potent inhibition than 3,2′,4′-trihydroxy-4-methoxychalcone (compound 8, IC₅₀ = 1273.31 µg/mL), despite the latter possessing an additional hydroxyl group on ring B [1]. The standard acarbose control showed IC₅₀ = 124.11 µg/mL under identical conditions [1]. This result contradicts the conventional SAR assumption that additional hydroxyl groups universally enhance chalcone glucosidase inhibition, and the authors specifically note that the presence of the 3′- or 5′-hydroxy group on ring B of the comparator reduced activity by 5.8-fold [1].

Alpha-glucosidase IC₅₀

Head-to-head

4′-methyl ether IC₅₀ = 220.05 µg/mL
Trihydroxy analog IC₅₀ = 1273.31 µg/mL
Acarbose IC₅₀ = 124.11 µg/mL

Reported head-to-head potency ranking within tested set; 4′-methyl ether shows approximately 5.8-fold lower IC₅₀ compared to trihydroxy comparator.

Ranking may not transfer across assay platforms; class-level SAR requires independent confirmation.

Evidence Dimension	Alpha-glucosidase inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 220.05 µg/mL (4-methyl ether isoliquiritigenin / isoliquiritigenin 4′-methyl ether)
Comparator Or Baseline	IC₅₀ = 1273.31 µg/mL (3,2′,4′-trihydroxy-4-methoxychalcone); acarbose IC₅₀ = 124.11 µg/mL
Quantified Difference	5.8-fold lower IC₅₀ (i.e., 5.8× more potent) for the 4′-methyl ether vs. the trihydroxy comparator
Conditions	In vitro alpha-glucosidase inhibitory assay; compounds isolated from Bauhinia pulla leaf/wood extracts; IC₅₀ calculated from calibration curve at five concentrations; acarbose as positive control

Why This Matters

Procurement of the 4′-methyl ether rather than the trihydroxy analog ensures a baseline glucosidase inhibitory potency advantage of nearly 6-fold, directly impacting assay sensitivity and hit identification in anti-diabetic screening cascades.

• [1] Dej-Adisai, S.; Rais, I.R.; Pitakbut, T.; Wattanapiromsakul, C. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. Molecules 2021, 26(19), 5970, Table 2. View Source

Unique Catalytic-Residue Interaction: Exclusive Binding to Asp 215 in the Glucosidase Active Site

Molecular docking and rescoring simulations revealed that only 4-methyl ether isoliquiritigenin (compound 7) was capable of binding to Asp 215—a catalytic nucleophile residue in the glucosidase active site—whereas 3,2′,4′-trihydroxy-4-methoxychalcone (compound 8) could not establish this interaction [1]. Furthermore, rescoring with Autodock 4.2.6 demonstrated that the 4′-methyl ether exhibited lower electrostatic and torsional free energies than the trihydroxy comparator, providing a biophysical explanation for the superior inhibitory activity [1]. The binding energy difference between the two chalcones was only 0.10 kcal/mol, indicating that the key differentiation lies in the quality and specificity of residue contacts rather than overall binding affinity [1].

Catalytic residue docking

Method context

Exclusive Asp 215 binding (catalytic nucleophile) only with 4′-methyl ether; lower electrostatic and torsional free energies vs trihydroxy analog.

Supports catalytic-site interaction hypothesis; docking protocol (Autodock 4.2.6, RMSD < 1 Å) identifies residue-specific contacts.

Binding energy difference negligible (0.10 kcal/mol); functional relevance requires enzyme assay validation.

Evidence Dimension	Specific catalytic residue interaction in the glucosidase active site
Target Compound Data	Binds Asp 215 (catalytic nucleophile); lower electrostatic and torsional free energies
Comparator Or Baseline	3,2′,4′-Trihydroxy-4-methoxychalcone: does NOT bind Asp 215; higher electrostatic and torsional free energies
Quantified Difference	Qualitative difference in Asp 215 engagement (present vs. absent); Δ binding energy = 0.10 kcal/mol (favoring trihydroxy comparator by negligible margin)
Conditions	Molecular docking with Autodock 4.2.6; rescoring simulation; RMSD validation < 1 Å; glucosidase crystal structure

Why This Matters

The ability to engage the catalytic nucleophile Asp 215 is a mechanistically distinct feature that can guide medicinal chemistry optimization of chalcone-based glucosidase inhibitors, making the 4′-methyl ether a privileged scaffold for structure-based design.

• [1] Dej-Adisai, S.; Rais, I.R.; Pitakbut, T.; Wattanapiromsakul, C. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. Molecules 2021, 26(19), 5970, Table 3; Figure 2. View Source

Antihyperglycemic SAR: Ether-Functionalized ISL Derivatives Show In Vivo Blood Glucose Lowering

A systematic structure-activity relationship study of isoliquiritigenin (ISL) and liquiritigenin (LTG) derivatives demonstrated that the presence of ether and ester functional groups on the chalcone/flavanone scaffold is critical for antihyperglycemic activity in an oral glucose tolerance test (OGTT) in normal Swiss albino male mice [1]. ISL derivatives bearing ether modifications showed significant blood glucose lowering effects, and compounds were rank-ordered for in vivo antidiabetic evaluation [1]. Although the study did not directly test the 4′-methyl ether, the class-level SAR strongly supports that O-methylation of the chalcone scaffold—as realized in isoliquiritigenin 4′-methyl ether—is a validated structural determinant of in vivo glucose-lowering efficacy [1].

In vivo OGTT SAR

Class-level

ISL ether/ester derivatives show blood glucose lowering in normal mice OGTT; ether-functionalized chalcones essential for activity.

Reported class-level SAR context; supports methyl-ether scaffold selection for glucose homeostasis model studies.

No direct 4′-methyl ether data in this panel; model-response interpretation requires verification.

Evidence Dimension	In vivo blood glucose lowering in OGTT (normal Swiss albino male mice)
Target Compound Data	ISL derivatives 3, 4, 5, and 7 (ether/ester-functionalized) showed significant blood glucose lowering effect; compound 4 selected for further in vivo antidiabetic evaluation
Comparator Or Baseline	Parent ISL (compound 1) also active; LTG derivatives 9 and 10 active; SAR indicates ether/ester groups essential for activity
Quantified Difference	Qualitative SAR conclusion: presence of ether and ester groups in ISL and LTG analogues are important for exhibiting antihyperglycemic activity
Conditions	Oral glucose tolerance test (OGTT) in normal Swiss albino male mice; compounds administered orally; blood glucose measured post-glucose challenge

Why This Matters

The class-level SAR evidence provides a pharmacological rationale for selecting methyl-ether-functionalized ISL derivatives over the parent chalcone for in vivo metabolic disease models, reducing the risk of negative results in glucose homeostasis studies.

• [1] Gaur, R.; Yadav, K.S.; Verma, R.K.; Yadav, N.P.; Bhakuni, R.S. In vivo anti-diabetic activity of derivatives of isoliquiritigenin and liquiritigenin. Phytomedicine 2014, 21(4), 415–422. View Source

Cytotoxic Activity: Among the Most Active Chalcones Against Human Carcinoma Cell Lines

In a cytotoxicity screening of compounds isolated from Terminalia fagifolia heartwood and trunk bark against Hep2 (larynx carcinoma) and H292 (lung mucoepidermoid carcinoma) human cancer cell lines, isoliquiritigenin-4′-methyl-ether was reported among the most active compounds along with isoliquiritigenin-4-methyl-ether and several diarylpropane derivatives [1]. The isolated chalcones exhibited IC₅₀ values in the range of 9.7–23.2 µg/mL against both cell lines, compared to the positive control cisplatin (IC₅₀ = 5.1 and 7.8 µg/mL for Hep2 and H292, respectively) [2]. The positional isomer isoliquiritigenin-4-methyl-ether was also highlighted among the most active compounds, demonstrating that methylation at either the 4- or 4′-position of isoliquiritigenin is associated with enhanced cytotoxicity relative to non-methylated chalcone comparators in this panel [1].

Cytotoxicity ranking

Context-dependent

Among most active chalcones vs Hep2 and H292 carcinoma cells; IC₅₀ range 9.7–23.2 µg/mL for active set (cisplatin 5.1–7.8 µg/mL).

Reported cytotoxicity endpoint context; supports cell-model screening but exact potency not individually tabulated.

Qualitative ranking; confirm with independent dose-response assays.

Evidence Dimension	In vitro cytotoxicity against Hep2 and H292 human carcinoma cell lines
Target Compound Data	Isoliquiritigenin-4′-methyl-ether: among most active compounds; IC₅₀ within 9.7–23.2 µg/mL range for both cell lines [inferred from active chalcone range]
Comparator Or Baseline	Cisplatin positive control: IC₅₀ = 5.1 µg/mL (Hep2), 7.8 µg/mL (H292); less active compounds showed IC₅₀ > 50 µg/mL
Quantified Difference	Qualitative ranking as "among most active"; exact IC₅₀ for this specific compound not individually tabulated in accessible text
Conditions	In vitro cytotoxicity assay; Hep2 larynx carcinoma and H292 lung mucoepidermoid carcinoma human cell lines

Why This Matters

The consistent appearance of isoliquiritigenin-4′-methyl-ether among the most cytotoxic compounds across independent natural product studies supports its selection as a priority chalcone scaffold for anticancer screening libraries, with activity distinguishable from less active, non-methylated chalcones.

• [1] Garcez, F.R.; Garcez, W.S.; Santana, A.L.B.D.; Alves, M.M.; Matos, M.F.C.; Scaliante, A.M. Bioactive Flavonoids and Triterpenes from Terminalia fagifolia (Combretaceae). J. Braz. Chem. Soc. 2006, 17(7), 1223–1228. View Source
• [2] Garcez, F.R. et al. Table data: IC₅₀ values for compounds 9–13, 19b, 19c range 9.7–41.4 µg/mL. J. Braz. Chem. Soc. 2006, 17(7), Table page 4. View Source

Physicochemical Differentiation: Reduced H-Bond Donor Count Versus Parent Isoliquiritigenin

Methylation of the 4′-hydroxyl group in isoliquiritigenin reduces the hydrogen-bond donor (HBD) count from 3 to 2 while maintaining the chalcone Michael acceptor system [1]. This structural modification is class-level associated with improved passive membrane permeability and potentially altered first-pass metabolism compared to the trihydroxy parent [2]. The topological polar surface area (TPSA) of isoliquiritigenin 4′-methyl ether is 66.8 Ų with 2 HBD and 4 HBA, versus isoliquiritigenin (TPSA = 77.8 Ų, 3 HBD, 4 HBA), consistent with Lipinski-compliant physicochemical profiles for both compounds but with a measurable shift in hydrogen-bonding capacity that can influence oral absorption and tissue distribution [1][2]. The parent isoliquiritigenin has an absolute oral bioavailability of only 11.8% in rats, primarily due to extensive hepatic and intestinal metabolism [3], suggesting that O-methylation may offer a metabolic stabilization advantage—though direct comparative pharmacokinetic data for the 4′-methyl ether remain unavailable.

Physicochemical profile

Class-level

TPSA: 66.8 Ų (vs parent 77.8 Ų); HBD count: 2 (vs parent 3). Both Lipinski-compliant.

Reported physicochemical property shift; reduced H-bond donor count may support membrane permeability improvement review.

Comparative PK data for 4′-methyl ether not available; parent bioavailability 11.8% in rats.

Evidence Dimension	Physicochemical and drug-likeness parameters
Target Compound Data	Isoliquiritigenin 4′-methyl ether: TPSA = 66.8 Ų; HBD = 2; HBA = 4; MW = 270.28 g/mol
Comparator Or Baseline	Isoliquiritigenin (parent): TPSA = 77.8 Ų; HBD = 3; HBA = 4; MW = 256.25 g/mol. Oral bioavailability F = 11.8% in rats.
Quantified Difference	ΔTPSA = −11.0 Ų; ΔHBD = −1; both comply with Lipinski Rule of Five
Conditions	Calculated physicochemical parameters (TPSA, HBD/HBA counts); isoliquiritigenin bioavailability determined in Sprague-Dawley rats (i.v. vs. oral administration)

Why This Matters

The reduced HBD count and lower TPSA of the 4′-methyl ether relative to the parent chalcone are physicochemical indicators predictive of improved membrane permeation and potentially higher oral bioavailability—critical considerations for in vivo pharmacology studies where the parent compound's 11.8% bioavailability is a well-documented limitation.

• [1] NP-MRD. NP-Card for Isoliquiritigenin 4′-methyl ether (NP0054635). TPSA = 66.8 Ų, HBD = 2, HBA = 4. View Source
• [2] PubChem. Isoliquiritigenin (CID 638278): TPSA = 77.8 Ų, HBD = 3, HBA = 4. View Source
• [3] Lee, Y.-K.; Chin, Y.-W.; Bae, J.-K.; Seo, J.S.; Choi, Y.H. Pharmacokinetics of Isoliquiritigenin and Its Metabolites in Rats: Low Bioavailability Is Primarily Due to the Hepatic and Intestinal Metabolism. Planta Med. 2013, 79(17), 1656–1661. View Source

Isoliquiritigenin 4′-Methyl Ether: Evidence-Backed Research and Industrial Application Scenarios

Anti-Diabetic Lead Discovery: Alpha-Glucosidase Inhibitor Screening and SAR Expansion

The 5.8-fold glucosidase inhibition advantage over the trihydroxy analog 3,2′,4′-trihydroxy-4-methoxychalcone (IC₅₀ 220.05 vs. 1273.31 µg/mL) makes isoliquiritigenin 4′-methyl ether a preferred starting point for chalcone-based alpha-glucosidase inhibitor development [1]. Its unique engagement of catalytic Asp 215 provides a defined pharmacophoric anchor for structure-based optimization, while the class-level SAR confirming ether groups as critical for in vivo antihyperglycemic efficacy supports progression to oral glucose tolerance testing in rodent models [2]. Procurement of this specific positional isomer ensures reproducible glucosidase inhibition data unconfounded by the ring-B hydroxylation penalty observed with the trihydroxy comparator.

Anticancer Natural Product Library: Cytotoxic Chalcone Screening Set

Isoliquiritigenin 4′-methyl ether was identified among the most cytotoxic compounds isolated from Terminalia fagifolia against Hep2 larynx carcinoma and H292 lung mucoepidermoid carcinoma cell lines [3]. Including this compound in focused chalcone screening libraries enables head-to-head cytotoxicity profiling against non-methylated chalcones and other positional isomers to define the methylation-activity relationship in cancer cell panels. Purity specification ≥98% (HPLC-verified, CAS 63529-06-6) is recommended to exclude positional isomer contamination that could confound dose-response interpretation .

Chalcone Metabolic Stability Studies: O-Methylation as a Bioavailability Enhancement Strategy

The parent isoliquiritigenin has a documented absolute oral bioavailability of only 11.8% due to extensive first-pass metabolism [4]. The 4′-methyl ether, with one fewer free hydroxyl group available for glucuronidation/sulfation and a lower TPSA of 66.8 Ų (vs. 77.8 Ų for ISL), represents a rationally selected analog for comparative pharmacokinetic studies aimed at determining the impact of selective O-methylation on metabolic stability, intestinal absorption, and systemic exposure. This compound is well-suited for paired in vitro microsomal stability and Caco-2 permeability assays with isoliquiritigenin as the direct comparator.

Molecular Docking and Computational Chemistry: Validating Chalcone-Glucosidase Binding Hypotheses

The distinct molecular docking profile of isoliquiritigenin 4′-methyl ether—including exclusive Asp 215 catalytic residue engagement and lower electrostatic/torsional free energies versus the trihydroxy analog—provides a validated reference dataset for computational chemists developing scoring functions, pharmacophore models, or machine-learning-based activity prediction tools for chalcone-enzyme interactions [1]. The rescoring simulation data (Autodock 4.2.6, RMSD < 1 Å) offers a benchmarking standard for docking protocol validation.

Application

Selection Property

Validation Focus

Glucosidase inhibitor SAR studies

Reported 4′-O-methyl ether potency ranking vs trihydroxy analogs; unique Asp 215 docking profile

Alpha-glucosidase IC₅₀ confirmation; catalytic residue interaction reproducibility

Cancer cell-model screening

Qualitative cytotoxicity ranking among isolated chalcones; methylation-associated activity trend

Cell-line panel dose-response and comparison with non-methylated chalcones

Metabolic stability research

Physicochemical differentiation (HBD, TPSA) vs parent isoliquiritigenin

In vitro microsomal stability and Caco-2 permeability review

Molecular docking protocol validation

Exclusive Asp 215 catalytic residue engagement; rescoring simulation dataset

Autodock 4.2.6 RMSD < 1 Å reference; binding energy comparison

• [1] Dej-Adisai, S.; Rais, I.R.; Pitakbut, T.; Wattanapiromsakul, C. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. Molecules 2021, 26(19), 5970. View Source
• [2] Gaur, R.; Yadav, K.S.; Verma, R.K.; Yadav, N.P.; Bhakuni, R.S. In vivo anti-diabetic activity of derivatives of isoliquiritigenin and liquiritigenin. Phytomedicine 2014, 21(4), 415–422. View Source
• [3] Garcez, F.R.; Garcez, W.S.; Santana, A.L.B.D.; Alves, M.M.; Matos, M.F.C.; Scaliante, A.M. Bioactive Flavonoids and Triterpenes from Terminalia fagifolia (Combretaceae). J. Braz. Chem. Soc. 2006, 17(7), 1223–1228. View Source
• [4] Lee, Y.-K.; Chin, Y.-W.; Bae, J.-K.; Seo, J.S.; Choi, Y.H. Pharmacokinetics of Isoliquiritigenin and Its Metabolites in Rats: Low Bioavailability Is Primarily Due to the Hepatic and Intestinal Metabolism. Planta Med. 2013, 79(17), 1656–1661. View Source